1-[(4-fluorophenyl)methyl]-6-oxo-N-(pyridin-2-yl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-6-oxo-N-pyridin-2-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C17H13FN4O2/c18-13-6-4-12(5-7-13)11-22-16(23)9-8-14(21-22)17(24)20-15-3-1-2-10-19-15/h1-10H,11H2,(H,19,20,24)
• InChI Key: AJONAIHEAWYUSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C17H13FN4O2
• Molecular Weight: 324.31 g/mol

Description

1-[(4-fluorophenyl)methyl]-6-oxo-N-(pyridin-2-yl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H13FN4O2 and its molecular weight is 324.31 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[(4-fluorophenyl)methyl]-6-oxo-N-(pyridin-2-yl)-1,6-dihydropyridazine-3-carboxamide is 324.10225383 g/mol and the complexity rating of the compound is 541. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiviral Activity

Indole derivatives have garnered attention due to their antiviral potential. In the case of our compound, researchers have explored its efficacy against viral infections. For instance:

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Antibacterial and Antifungal Effects

N-(2-fluorophenyl)-4-({[4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzamide: . Further research could elucidate its mechanism and potential clinical applications.

Other Applications

While the literature provides limited information on additional applications, it’s essential to explore the compound’s effects in areas such as:

Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds, including those with an indole nucleus like this one, can bind with high affinity to multiple receptors . This suggests that F5320-0243 may interact with a variety of targets, contributing to its biological activity.

Mode of Action

One study suggests that ccg-355973 may disrupt rho signaling through functional inhibition of srf transcriptional activity . This implies that the compound interacts with its targets, potentially altering their function and leading to changes in cellular processes.

Biochemical Pathways

Given its potential role in disrupting rho signaling, it’s plausible that it may impact pathways related to cell growth, differentiation, and migration, which are often regulated by rho proteins .

Result of Action

The potential disruption of rho signaling could have significant impacts on cellular processes, potentially leading to changes in cell growth, differentiation, and migration .